5-(3,5-dimethoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3,5-dimethoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16N2O4/c1-20-13-6-4-11(5-7-13)16-18-17(23-19-16)12-8-14(21-2)10-15(9-12)22-3/h4-10H,1-3H3
• InChI Key: HLLAGXMCIVQSFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

5-(3,5-dimethoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole, also known as DMMDA-2, is a chemical compound that belongs to the class of oxadiazoles. It is a psychoactive drug that has been studied for its potential use in scientific research.

Mechanism of Action

5-(3,5-dimethoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole acts as a partial agonist at the serotonin 2A receptor, which is a G protein-coupled receptor. It binds to the receptor and activates it, leading to the activation of downstream signaling pathways. This activation is thought to be responsible for the psychoactive effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which are neurotransmitters involved in mood regulation. It has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation and altered perception of time and space.

Advantages and Limitations for Lab Experiments

5-(3,5-dimethoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has several advantages for use in lab experiments. It has a high affinity for the serotonin 2A receptor, which makes it a useful tool for studying the receptor's function. It also has psychoactive effects, which can be used to study the effects of altered perception and mood on behavior. However, this compound also has several limitations. It is a controlled substance, which makes it difficult to obtain for research purposes. It also has potential health risks, including cardiovascular effects and altered perception, which must be taken into account when using it in lab experiments.

Future Directions

There are several future directions for research on 5-(3,5-dimethoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole. One area of interest is its potential use in the treatment of psychiatric disorders, such as depression and anxiety. Another area of interest is its potential use in the study of consciousness and altered states of perception. Further research is needed to fully understand the mechanism of action and potential therapeutic uses of this compound.

Synthesis Methods

5-(3,5-dimethoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole can be synthesized using a multi-step process that involves the reaction of 3,5-dimethoxybenzaldehyde with 4-methoxyphenylhydrazine to form the corresponding hydrazone. This hydrazone is then reacted with cyanogen bromide to form the oxadiazole ring. The final product is obtained by hydrolyzing the hydrazone with hydrochloric acid.

Scientific Research Applications

5-(3,5-dimethoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the serotonin 2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound has also been shown to have psychoactive effects, including altered perception, thought, and mood.